Cas no 1805101-25-0 (Ethyl 3-bromo-6-cyano-2-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 3-bromo-6-cyano-2-(trifluoromethyl)phenylacetate
• CAS No: 1805101-25-0
• MF: C₁₂H₉BrF₃NO₂
• MW: 336.104573011398
• CID: 4945714
• Update Time: 2025-05-24

Ethyl 3-bromo-6-cyano-2-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-6-cyano-2-(trifluoromethyl)phenylacetate
• ethyl 2-[3-bromo-6-cyano-2-(trifluoromethyl)phenyl]acetate

• Inchi： 1S/C12H9BrF3NO2/c1-2-19-10(18)5-8-7(6-17)3-4-9(13)11(8)12(14,15)16/h3-4H,2,5H2,1H3
• InChI Key： DEAYFNOBUMEWMZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C(CC(=O)OCC)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 377
• XLogP3: 3.4
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-bromo-6-cyano-2-(trifluoromethyl)phenylacetate

Ethyl 3-bromo-6-cyano-2-(trifluoromethyl)phenylacetate: A Comprehensive Overview

Ethyl 3-bromo-6-cyano-2-(trifluoromethyl)phenylacetate, a compound with the CAS number 1805101-25-0, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structural features, which include a bromine atom at the 3-position, a cyano group at the 6-position, and a trifluoromethyl group at the 2-position of the phenyl ring. These substituents contribute to its distinct chemical properties and potential applications.

The phenylacetate moiety of this compound serves as a versatile platform for various chemical transformations. Recent studies have highlighted its utility in the synthesis of bioactive molecules, particularly in the development of anticancer agents. The presence of the trifluoromethyl group imparts enhanced stability and lipophilicity to the molecule, making it an attractive candidate for drug design. Additionally, the cyano group introduces electron-withdrawing effects, which can modulate the electronic properties of the aromatic ring and influence reactivity in synthetic reactions.

One of the most intriguing aspects of Ethyl 3-bromo-6-cyano-2-(trifluoromethyl)phenylacetate is its role in cross-coupling reactions. Researchers have demonstrated that this compound can undergo efficient Suzuki-Miyaura coupling under mild conditions, facilitating the construction of biaryl structures with high precision. Such reactions are pivotal in the synthesis of complex organic molecules, including those with potential therapeutic applications.

Recent advancements in computational chemistry have also shed light on the electronic structure and reactivity of this compound. Quantum mechanical calculations reveal that the bromine atom at position 3 plays a critical role in stabilizing transition states during nucleophilic aromatic substitution reactions. This insight has enabled chemists to design more efficient synthetic pathways for derivatives of this compound.

In terms of applications, Ethyl 3-bromo-6-cyano-2-(trifluoromethyl)phenylacetate has shown promise in the development of high-performance materials. Its ability to form stable covalent bonds with other functional groups makes it a valuable building block for constructing advanced polymers and hybrid materials. For instance, researchers have explored its use in creating stimuli-responsive polymers that exhibit unique mechanical properties under external stimuli such as temperature or pH changes.

The synthesis of Ethyl 3-bromo-6-cyano-2-(trifluoromethyl)phenylacetate involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. Subsequent steps may include nucleophilic substitution, oxidation, and esterification reactions to introduce the desired functional groups. The optimization of these steps is crucial to ensure high yields and purity of the final product.

From an environmental standpoint, there is growing interest in understanding the degradation pathways and ecological impact of this compound. Preliminary studies suggest that it undergoes slow hydrolysis under aqueous conditions, raising questions about its persistence in natural environments. Further research is needed to assess its potential risks to aquatic ecosystems and develop strategies for safe disposal.

In conclusion, Ethyl 3-bromo-6-cyano-2-(trifluoromethyl)phenylacetate stands out as a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique combination of functional groups positions it as a valuable tool in modern organic synthesis, while ongoing research continues to uncover new insights into its properties and potential uses.